Rhenium(3+) trifluoride

Specification

• CAS No.: 25605-13-4
• Molecular Formula: F3Re-3
• Molecular Weight: 243.202 g/mol
• IUPAC Name: rhenium;trifluoride
• Standard InChI: InChI=1S/3FH.Re/h3*1H;/p-3
• Standard InChI Key: OCKMFZQUCZBLFC-UHFFFAOYSA-K
• Canonical SMILES: [F-].[F-].[F-].[Re]

Introduction

Rhenium exhibits oxidation states ranging from -1 to +7 in its compounds, with fluorides predominantly favoring higher oxidation states (+4 to +7). This preference arises from rhenium’s electronegativity and the strong oxidizing nature of fluorine. The stability of rhenium fluorides follows the trend ReF₇ > ReF₆ > ReF₄ > ReF₃, with no confirmed reports of ReF₃ isolation under standard conditions.

Synthesis Challenges for Lower Oxidation State Fluorides

Lower oxidation state rhenium fluorides, such as ReF₃, face thermodynamic instability due to disproportionation reactions. For example, ReF₄—a well-characterized rhenium(IV) fluoride—is synthesized via reduction of ReF₆ using hydrogen, rhenium metal, or sulfur dioxide:

$$\text{ReF₆ + H₂ → 2 ReF₄ + 2 HF} \quad \text{[3]}$$

Attempts to further reduce ReF₄ to ReF₃ typically result in decomposition or oxidation, underscoring the challenges in stabilizing Re(III) in a fluoride matrix.

Structural and Comparative Analysis of Rhenium Fluorides

The structural chemistry of rhenium fluorides reveals a progression from molecular to polymeric architectures as oxidation states decrease.

Rhenium Tetrafluoride (ReF₄)

ReF₄ crystallizes in a tetragonal structure (space group I4/mmm) with lattice parameters a = 1.012 nm and c = 1.595 nm. Its polymeric chain structure features octahedral Re centers bridged by fluoride ligands, contrasting with the monomeric tetrahedral geometry of manganese analogues like MnO₃F.

Reactivity and Stability

ReF₄ reacts vigorously with water, producing hydrofluoric acid and rhenium oxides:

$$\text{3 ReF₄ + 6 H₂O → ReO₂ + 2 ReO₃ + 12 HF} \quad \text{[3]}$$

This reactivity complicates its handling and suggests analogous challenges for ReF₃.

Rhenium Trioxide Fluoride (ReO₃F)

ReO₃F, a mixed oxyfluoride, adopts a helical chain structure with octahedral Re centers linked by μ₂-F and μ₂-O bridges. Crystallographic studies reveal lattice parameters a = 670.9 pm, b = 596.6 pm, c = 1030.6 pm, and β = 90.057° (space group P2₁/c).

Hypothetical Properties of Rhenium(III) Trifluoride

Anticipated Physical Properties

Based on periodic trends, ReF₃ might display:

• Color: Dark green or black (similar to ReF₄’s blue crystals)

• Magnetic Behavior: Paramagnetic (d⁴ electronic configuration)

• Solubility: Insoluble in non-polar solvents, reactive with polar solvents

Applications and Research Significance

While ReF₃ itself lacks documented applications, related fluorides play roles in catalysis and materials science. For example, ReO₃F forms adducts with Lewis bases like diethyl ether, hinting at potential ligand-design applications.

Property	ReF₄	ReO₃F	ReO₂F₃
Oxidation State	+4	+6	+5
Structure	Tetragonal	Helical	Polymeric
Conductivity (S/m)	N/A	<1	N/A
Stability	Air-stable	Sublimable	HF-soluble

Table 1: Comparative properties of selected rhenium fluorides and oxyfluorides.